Cas no 2260930-89-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2260930-89-8
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 5155150
• PubChem ID: 137943592
• Update Time: 2025-07-08

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• {4-amino-2-oxabicyclo[2.1.1]hexan-1-yl}methanol hydrochloride
• EN300-6734454
• EN300-37375297
• 2260930-89-8
• SY285847
• AT20111
• MFCD31737064
• (4-amino-2-oxabicyclo[2.1.1]hexan-1-yl)methanol;hydrochloride
• PS-17703
• Z3478569434
• 4-Amino-2-oxabicyclo[2.1.1]hexane-1-methanol Hydrochloride
• (4-AMINO-2-OXABICYCLO[2.1.1]HEXAN-1-YL)METHANOL HCL
• (4-Amino-2-oxabicyclo[2.1.1]hexan-1-yl)methanol hydrochloride
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C6H11NO2.ClH/c7-5-1-6(2-5,3-8)9-4-5;/h8H,1-4,7H2;1H
• InChI Key： SRBJMMDYARTNCQ-UHFFFAOYSA-N
• SMILES： C(C12OCC(N)(C1)C2)O.Cl

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Chemical Compound 2260930-89-8 and INDEX NAME NOT YET ASSIGNED

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound 2260930-89-8 and its associated product, currently designated as INDEX NAME NOT YET ASSIGNED. The compound has garnered significant attention in the chemobiological and pharmaceutical research communities due to its potential therapeutic applications. Recent studies have explored its mechanism of action, pharmacokinetics, and efficacy in preclinical models, positioning it as a promising candidate for further development.

The compound 2260930-89-8 belongs to a novel class of small molecules designed to target specific biological pathways implicated in various diseases. Its unique chemical structure enables selective interaction with key molecular targets, thereby modulating disease-related processes. Recent publications highlight its role in inhibiting aberrant protein-protein interactions, which are often associated with oncogenic and inflammatory conditions. These findings underscore the compound's potential as a multifunctional therapeutic agent.

In preclinical studies, INDEX NAME NOT YET ASSIGNED has demonstrated notable efficacy in animal models of cancer and autoimmune disorders. Researchers have employed advanced techniques such as X-ray crystallography and surface plasmon resonance (SPR) to elucidate the compound's binding affinity and specificity. These studies reveal that 2260930-89-8 exhibits high selectivity for its intended targets, minimizing off-target effects—a critical factor in drug development. Furthermore, pharmacokinetic analyses indicate favorable absorption and distribution profiles, supporting its potential for oral administration.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing potential toxicity. Recent efforts have focused on structural modifications to enhance its metabolic stability and solubility. Collaborative research initiatives are also underway to explore combination therapies, leveraging 2260930-89-8's synergistic effects with existing drugs. Such strategies aim to maximize therapeutic outcomes while mitigating resistance mechanisms.

In conclusion, the chemical compound 2260930-89-8 and its associated product INDEX NAME NOT YET ASSIGNED represent a significant advancement in chemobiological research. Continued investigation into its mechanistic underpinnings and clinical translatability will be essential for realizing its full therapeutic potential. This briefing serves as a foundational resource for researchers and stakeholders invested in the development of innovative pharmaceutical interventions.